Cas no 331244-85-0 (<br>3-(4-Methoxy-phenyl)-5,5,8,9-tetramethyl-5,6-dihydro-[1,2,4]triazolo[3,4-a] isoquinoline)

• Product Name: <br>3-(4-Methoxy-phenyl)-5,5,8,9-tetramethyl-5,6-dihydro-[1,2,4]triazolo[3,4-a] isoquinoline
• CAS No: 331244-85-0
• MF: C₂₁H₂₃N₃O
• MW: 333.426824808121
• CID: 3065295
• PubChem ID: 818971
• Update Time: 2025-04-21

<br>3-(4-Methoxy-phenyl)-5,5,8,9-tetramethyl-5,6-dihydro-[1,2,4]triazolo[3,4-a] isoquinoline Chemical and Physical Properties

Names and Identifiers

• <br>3-(4-Methoxy-phenyl)-5,5,8,9-tetramethyl-5,6-dihydro-[1,2,4]triazolo[3,4-a] isoquinoline
• Oprea1_252696
• 3-(4-Methoxyphenyl)-5,5,8,9-tetramethyl-5,6-dihydro-[1,2,4]triazolo[3,4-a]isoquinoline
• 5491-40-7
• 5537-35-9
• 3-(4-methoxyphenyl)-5,5,8,9-tetramethyl-6H-[1,2,4]triazolo[3,4-a]isoquinoline
• AKOS000671869
• 3-(4-methoxyphenyl)-5,5,8,9-tetramethyl-5,6-dihydro[1,2,4]triazolo[3,4-a]isoquinoline
• DTXSID70356021
• STK839474
• 3-(4-Methoxy-phenyl)-5,5,8,9-tetramethyl-5,6-dihydro-[1,2,4]triazolo[3,4-a]isoquinoline
• 331244-85-0
• AG-690/36332021
• SCHEMBL3002762
• Oprea1_785576

• MDL： MFCD00613696
• Inchi： 1S/C21H23N3O/c1-13-10-16-12-21(3,4)24-19(15-6-8-17(25-5)9-7-15)22-23-20(24)18(16)11-14(13)2/h6-11H,12H2,1-5H3
• InChI Key： LUGLLAHZGTUSAE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=NN=C2C3C=C(C)C(C)=CC=3CC(C)(C)N21

Computed Properties

• Exact Mass: 333.184112366Da
• Monoisotopic Mass: 333.184112366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 39.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles